Cas no 94883-66-6 (Benzenecarboximidamide,4,4'-[[2,2-bis[[4-(aminoiminomethyl)-2-bromophenoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[3-bromo-(9CI))

• Product Name: Benzenecarboximidamide,4,4'-[[2,2-bis[[4-(aminoiminomethyl)-2-bromophenoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[3-bromo-(9CI)
• CAS No: 94883-66-6
• MF: C₃₃H₃₂Br₄N₈O₄
• MW: 924.274383544922
• CID: 804136
• PubChem ID: 160326
• Update Time: 2025-04-19

Benzenecarboximidamide,4,4'-[[2,2-bis[[4-(aminoiminomethyl)-2-bromophenoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[3-bromo-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide,4,4'-[[2,2-bis[[4-(aminoiminomethyl)-2-bromophenoxy]methyl]-1,3-propanediyl]bis(oxy)]bis[3-bromo-(9CI)
• 3-bromo-4-[3-(2-bromo-4-carbamimidoylphenoxy)-2,2-bis[(2-bromo-4-carbamimidoylphenoxy)methyl]propoxy]benzenecarboximidamide
• 4,4'-(2,2-bis((4-(aminoiminomethyl)-2-bromophenoxy)methyl)-1,3-propanediyl)bis(oxy))bis(3-bromobenzenecarboximidamide
• DTXSID10241664
• Benzenecarboximidamide, 4,4'-((2,2-bis((4-aminoiminomethyl)-2-bromophenoxy)methyl)-1,3-propanediyl)bis(oxy))bis(3-bromo-
• Tapp-Br
• 94883-66-6

• Inchi： 1S/C33H32Br4N8O4/c34-21-9-17(29(38)39)1-5-25(21)46-13-33(14-47-26-6-2-18(30(40)41)10-22(26)35,15-48-27-7-3-19(31(42)43)11-23(27)36)16-49-28-8-4-20(32(44)45)12-24(28)37/h1-12H,13-16H2,(H3,38,39)(H3,40,41)(H3,42,43)(H3,44,45)
• InChI Key： JUBROEVQZOEUHS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=N)N)C=CC=1OCC(COC1C=CC(C(=N)N)=CC=1Br)(COC1C=CC(C(=N)N)=CC=1Br)COC1C=CC(C(=N)N)=CC=1Br

Computed Properties

• Exact Mass: 923.92390g/mol
• Monoisotopic Mass: 919.92800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 49
• Rotatable Bond Count: 16
• Complexity: 983
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 236Ų